4-[(cyclobutylcarbonyl)amino]-N-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-N-methylbenzamide

• IUPAC Name: 4-(cyclobutanecarbonylamino)-N-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-N-methylbenzamide
• InChI: InChI=1S/C19H22N4O3/c1-23(11-16-21-17(22-26-16)12-5-6-12)19(25)14-7-9-15(10-8-14)20-18(24)13-3-2-4-13/h7-10,12-13H,2-6,11H2,1H3,(H,20,24)
• InChI Key: JLQJSLAKZFPYKJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC(=NO1)C2CC2)C(=O)C3=CC=C(C=C3)NC(=O)C4CCC4
• Molecular Formula: C19H22N4O3
• Molecular Weight: 354.4 g/mol

Description

The compound contains a 1,2,4-oxadiazole ring, which is a well-known pharmacophore frequently encountered in active pharmaceutical ingredients with various therapeutic focus. It also contains a cyclobutylcarbonyl group and a cyclopropyl group, which are common in medicinal chemistry due to their stability and ability to participate in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely involve intramolecular hydrogen bonding between the N atom of the oxadiazole moiety and the NH2 group.

Chemical Reactions Analysis

1,2,4-Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. For example, compounds with a 1,2,4-oxadiazole ring generally have good thermal stability.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. For example, some 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.